Cas no 5457-46-5 (naphthalen-2-yl (2-chloroethyl)carbamate)
5457-46-5 structure
Product Name:naphthalen-2-yl (2-chloroethyl)carbamate
CAS No:5457-46-5
MF:C13H12ClNO2
MW:249.692882537842
CID:942033
PubChem ID:230243
Update Time:2025-04-19
naphthalen-2-yl (2-chloroethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- naphthalen-2-yl (2-chloroethyl)carbamate
- (2-Chlor-aethyl)-bis-(4-chlor-benzyl)-amin, Hydrochlorid; (2-chloro-ethyl)-carbamic acid-[2]naphthyl ester; (2-Chlor-aethyl)-carbamidsaeure-[2]naphthylester; NSC11490; LS-61660; (2-chloro-ethyl)-bis-(4-chloro-benzyl)-amine, hydrochloride;
- Naphthalen-2-yl hydrogen (2-chloroethyl)carbonimidate
- NSC24888
- NSC-24888
- 5457-46-5
- DTXSID00969805
-
- Inchi: 1S/C13H12ClNO2/c14-7-8-15-13(16)17-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,15,16)
- InChI Key: WSBISMUDHDVTTR-UHFFFAOYSA-N
- SMILES: ClCCNC(=O)OC1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 249.05576
- Monoisotopic Mass: 249.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.261
- Boiling Point: 385.4°C at 760 mmHg
- Flash Point: 186.9°C
- Refractive Index: 1.608
- PSA: 38.33
naphthalen-2-yl (2-chloroethyl)carbamate Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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